Cas no 100930-03-8 (20-Oxo-20-deoxyphorbol 12,13-dibutyrate)

• Product Name: 20-Oxo-20-deoxyphorbol 12,13-dibutyrate
• CAS No: 100930-03-8
• Molecular Formula: C₂₈H₃₈O₈
• Molecular Weight: 502.59652
• CID: 124358
• PubChem ID: 24898581

20-Oxo-20-deoxyphorbol 12,13-dibutyrate Properties

Names and Identifiers

• Butanoic acid,(1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-3-formyl-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-1,1,6,8-tetramethyl-5-oxo-9aH-cyclopropa[3,4]benz[1,2-e]azulene-9,9a-diylester (9CI)
• 20-OXO-20-DEOXYPHORBOL 12,13-DIBUTYRATE
• Butanoic acid,(1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-3-formyl-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7...
• Butanoic acid,(1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-3-formyl-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-1,1,6,8-tetramethyl
• PDBuAL
• 20-Deoxy-20-oxophorbol 12,13-dibutyrate
• PHORBOL, 20-OXO-20-DEOXY 12,13-*DIBUTYRA TE
• PHORBOL, 20-OXO-20-DEOXY 12,13-DIBUTYRATE, 4BETA
• 20-Deoxy-20-oxophorbol 12,13-dibutyrate
• 100930-03-8
• CHEMBL3586015
• (1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-3-Formyl-4a,7b-dihydroxy-1,1,6,8-tetramethyl-5-oxo-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-9aH-cyclopropa[3,4]benzo[1,2-e]azulene-9,9a-diyl dibutanoate
• DTXSID70585253
• [(1S,2S,6R,10S,11R,13S,14R,15R)-13-butanoyloxy-8-formyl-1,6-dihydroxy-4,12,12,15-tetramethyl-5-oxo-14-tetracyclo[8.5.0.02,6.011,13]pentadeca-3,8-dienyl] butanoate

• MDL： MFCD00036791
• InChIKey： BSSVCYJMQUYSRI-YVQNUNKESA-N
• Inchi： InChI=1S/C28H38O8/c1-7-9-20(30)35-24-16(4)27(34)18(22-25(5,6)28(22,24)36-21(31)10-8-2)12-17(14-29)13-26(33)19(27)11-15(3)23(26)32/h11-12,14,16,18-19,22,24,33-34H,7-10,13H2,1-6H3/t16-,18+,19-,22-,24-,26-,27-,28-/m1/s1
• SMILES： CCCC(O[C@@H]1[C@@H](C)[C@]2(O)[C@@H]3C=C(C)C(=O)[C@@]3(O)CC(=C[C@H]2[C@@H]2C(C)(C)[C@]12OC(CCC)=O)C=O)=O

Computed Properties

• Exact Mass: 502.25700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 9
• Monoisotopic Mass: 502.25666817g/mol
• Heavy Atom Count: 36
• Complexity: 1060
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 127Ų

Experimental Properties

• LogP: 2.83870
• PSA: 127.20000
• Color/Form: Not available
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tigliane and ingenane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tigliane and ingenane diterpenoids